Cas no 1214367-00-6 (Ethyl 2,5-difluoro-4-nitrobenzoate)

Ethyl 2,5-difluoro-4-nitrobenzoate is a fluorinated aromatic ester with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both nitro and fluoro substituents, enhances reactivity in nucleophilic aromatic substitution and other transformations. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound serves as a versatile intermediate for constructing complex molecules, particularly in the development of bioactive compounds. Its stability under standard storage conditions and well-characterized reactivity profile make it a reliable choice for research and industrial applications. The presence of electron-withdrawing groups further enables selective functionalization, broadening its utility in fine chemical synthesis.

Ethyl 2,5-difluoro-4-nitrobenzoate structure

1214367-00-6 structure

Product Name:Ethyl 2,5-difluoro-4-nitrobenzoate

CAS No:1214367-00-6

MF:C₉H₇F₂NO₄

MW:231.152989625931

MDL:MFCD14698225

CID:1036671

PubChem ID:46311350

Update Time:2025-05-27

Ethyl 2,5-difluoro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2,5-difluoro-4-nitrobenzoate
- Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester
- AS-67768
- MFCD14698225
- AKOS016015023
- CS-0061574
- DB-342910
- 1214367-00-6
- AMY6549
- SCHEMBL25352364
- DTXSID80673271
- Ethyl2,5-difluoro-4-nitrobenzoate
- MDL： MFCD14698225
- Inchi： 1S/C9H7F2NO4/c1-2-16-9(13)5-3-7(11)8(12(14)15)4-6(5)10/h3-4H,2H2,1H3
- InChI Key： BKVLJZWOBHTSHB-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=CC=1C(=O)OCC)F)[N+](=O)[O-]

Computed Properties

Exact Mass: 231.03431403g/mol
Monoisotopic Mass: 231.03431403g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 72.1Å²

Ethyl 2,5-difluoro-4-nitrobenzoate Pricemore >>

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Alichem	A019098569-1g	Ethyl 2,5-difluoro-4-nitrobenzoate	1214367-00-6	95%	1g	$400.00	2023-09-04
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eNovation Chemicals LLC	D762087-10g	Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester	1214367-00-6	95%	10g	$430	2024-06-08
1PlusChem	1P0015D3-1g	Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester	1214367-00-6	95%	1g	$288.00	2023-12-25
Aaron	AR0015LF-100mg	Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester	1214367-00-6	95%	100mg	$26.00	2023-12-16
Aaron	AR0015LF-250mg	Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester	1214367-00-6	95%	250mg	$44.00	2023-12-16
Aaron	AR0015LF-500mg	Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester	1214367-00-6	95%	500mg	$61.00	2023-12-16
Aaron	AR0015LF-1g	Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester	1214367-00-6	95%	1g	$84.00	2023-12-16
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